4,4,4-trifluoro-3-methylbutanoic acid
Cat. No. B1295188
Key on ui cas rn:
348-75-4
M. Wt: 156.1 g/mol
InChI Key: FFZMMBKGTNDVRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:11][OH:12].[F:1][C:2]([C:3](=[CH:4][C:5](=[O:6])[OH:7])[CH3:8])([F:9])[F:10]>>[F:1][C:2]([CH:3]([CH2:4][C:5](=[O:6])[OH:7])[CH3:8])([F:9])[F:10]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=CC(=O)O)C(F)(F)F
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(CC(=O)O)C(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
